Cas no 174907-36-9 (5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-)

5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)- structure
174907-36-9 structure
Product Name:5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-
CAS No:174907-36-9
MF:C10H6F3NO2
MW:229.155353069305
CID:3814514
PubChem ID:15271061
Update Time:2025-04-22

5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-
    • 174907-36-9
    • 6-(Trifluoromethyl)-5H-[1,3]dioxolo[4,5-f]indole
    • Inchi: 1S/C10H6F3NO2/c11-10(12,13)9-2-5-1-7-8(16-4-15-7)3-6(5)14-9/h1-3,14H,4H2
    • InChI Key: RIFMBVHWWJTHBE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC2=CC3=C(C=C2N1)OCO3)(F)F

Computed Properties

  • Exact Mass: 229.03506292Da
  • Monoisotopic Mass: 229.03506292Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.3Ų
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